(2-Chloro-6-ethoxy-quinolin-3-ylmethyl)-cyclohexyl-amine

• IUPAC Name: N-[(2-chloro-6-ethoxyquinolin-3-yl)methyl]cyclohexanamine
• InChI: InChI=1S/C18H23ClN2O/c1-2-22-16-8-9-17-13(11-16)10-14(18(19)21-17)12-20-15-6-4-3-5-7-15/h8-11,15,20H,2-7,12H2,1H3
• InChI Key: ZLIZLFKRZXVHFV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=CC(=C(N=C2C=C1)Cl)CNC3CCCCC3
• Molecular Formula: C18H23ClN2O
• Molecular Weight: 318.8 g/mol

Description

(2-Chloro-6-ethoxy-quinolin-3-ylmethyl)-cyclohexyl-amine, or CEEQ, is an organic compound that has been studied extensively in recent years due to its potential applications in the field of scientific research. CEEQ is composed of a quinoline ring with a chloroethoxy substituent, and a cyclohexylmethyl substituent. Its chemical structure is C11H16ClNO2. CEEQ is an important compound due to its ability to modulate several biochemical and physiological processes, and its potential applications in laboratory experiments. In

Scientific Research Applications

Synthesis and Characterization

(2-Chloro-6-ethoxy-quinolin-3-ylmethyl)-cyclohexyl-amine and related compounds have been synthesized and characterized for various scientific applications. The compound has been studied for its peculiar behavior during 1H nuclear magnetic resonance analysis , such as the broadening of the H8 singlet and unexpected deuteration at the C8 position. Efforts have been dedicated to understanding these findings, highlighting its potential as an intermediate in synthesizing other scientific materials (Vontobel et al., 2020).

Applications in Molecular Recognition

The compound has shown potential in molecular recognition applications. Optically pure versions of the compound have been used as chiral solvating agents for molecular recognition of the enantiomers of acids. This application has been detected by both NMR and fluorescence spectroscopy , demonstrating its utility in distinguishing isomers of α-substituted carboxylic acids, phosphoric acids, unprotected amino acids, and dipeptides efficiently. The method can be used for quantitative determination for practical applications, indicating its potential in chemical analysis and quality control processes (Khanvilkar & Bedekar, 2018).

Structural Aspects and Properties

The structural aspects of the compound and its derivatives have been extensively studied. The compound forms gels or crystalline solids upon treatment with mineral acids, depending on the nature of the acid used. This property is significant, especially when considering its applications in forming salt and inclusion compounds. Compounds formed in this manner have shown enhanced fluorescence emission compared to the parent compound, making them potentially useful in optical applications (Karmakar, Sarma, & Baruah, 2007).